Cas no 2137726-82-8 (Cyclopropanepropanoic acid, β-methyl-β-[[(phenylmethoxy)carbonyl]amino]-)

• Product Name: Cyclopropanepropanoic acid, β-methyl-β-[[(phenylmethoxy)carbonyl]amino]-
• CAS No: 2137726-82-8
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 5269171
• PubChem ID: 165438354
• Update Time: 2025-05-23

Cyclopropanepropanoic acid, β-methyl-β-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanoic acid, β-methyl-β-[[(phenylmethoxy)carbonyl]amino]-
• 3-{[(benzyloxy)carbonyl]amino}-3-cyclopropylbutanoic acid
• 2137726-82-8
• EN300-363130

• Inchi： 1S/C15H19NO4/c1-15(9-13(17)18,12-7-8-12)16-14(19)20-10-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3,(H,16,19)(H,17,18)
• InChI Key： ZBSXYUOHMCJNBW-UHFFFAOYSA-N
• SMILES： C1(C(C)(NC(OCC2=CC=CC=C2)=O)CC(O)=O)CC1

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 473.4±38.0 °C(Predicted)
• pka: 4.40±0.10(Predicted)

Additional information on Cyclopropanepropanoic acid, β-methyl-β-[[(phenylmethoxy)carbonyl]amino]-

Comprehensive Overview of Cyclopropanepropanoic acid, β-methyl-β-[[(phenylmethoxy)carbonyl]amino]- (CAS No. 2137726-82-8)

Cyclopropanepropanoic acid, β-methyl-β-[[(phenylmethoxy)carbonyl]amino]- (CAS No. 2137726-82-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of cyclopropane derivatives, which are known for their unique structural properties and broad applications in drug discovery and material science. The presence of both cyclopropane and carbamate functional groups in its structure makes it a versatile intermediate for synthesizing bioactive molecules.

The compound's systematic name, β-methyl-β-[[(phenylmethoxy)carbonyl]amino]cyclopropanepropanoic acid, highlights its intricate molecular architecture. Researchers are particularly interested in its potential as a building block for designing novel therapeutics, especially in the fields of anti-inflammatory and central nervous system (CNS) drugs. Its cyclopropane ring is known to enhance metabolic stability, a feature highly sought after in modern drug development.

In recent years, the demand for cyclopropane-containing compounds has surged due to their role in addressing challenges like drug resistance and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry emphasized how cyclopropane motifs improve the pharmacokinetic profiles of small-molecule drugs. This aligns with the growing trend of optimizing drug-like properties using structurally constrained scaffolds like Cyclopropanepropanoic acid derivatives.

From a synthetic chemistry perspective, the benzyloxycarbonyl (Cbz) protecting group in this compound offers selective deprotection opportunities, making it valuable for peptide synthesis and combinatorial chemistry. Its carbamate linkage also provides a handle for further functionalization, which is critical in structure-activity relationship (SAR) studies. These attributes have made CAS No. 2137726-82-8 a subject of patents related to prodrug design and targeted drug delivery systems.

Environmental and regulatory considerations are increasingly shaping compound selection in research. Cyclopropanepropanoic acid, β-methyl-β-[[(phenylmethoxy)carbonyl]amino]- has been evaluated for its green chemistry metrics, with studies suggesting efficient synthetic routes that minimize waste. This resonates with the pharmaceutical industry's shift toward sustainable synthesis, a topic frequently searched in academic and industrial databases.

The compound's role in bioconjugation strategies is another area of exploration. With the rise of antibody-drug conjugates (ADCs) and PROTACs, researchers are investigating how its carboxylic acid moiety can facilitate linker attachment. This application aligns with trending searches on "click chemistry in drug development" and "next-generation biotherapeutics" across scientific platforms.

Analytical characterization of CAS No. 2137726-82-8 typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure batch-to-batch consistency, a critical factor for researchers who frequently search for "QC standards for research chemicals". The compound's chromatographic behavior has been documented in several method development studies, contributing to its reputation as a well-characterized reference material.

In material science, the rigidity of the cyclopropane ring in this compound has inspired investigations into liquid crystal formulations and polymeric matrices. This interdisciplinary appeal is reflected in search trends combining "organic electronics" with "molecular scaffolds". The compound's thermal stability data, often searched under "thermal analysis of specialty chemicals", supports these advanced applications.

Future research directions for Cyclopropanepropanoic acid, β-methyl-β-[[(phenylmethoxy)carbonyl]amino]- may explore its enantioselective synthesis, given the pharmaceutical industry's focus on chiral purity. Recent search engine analytics show growing interest in "asymmetric cyclopropanation techniques" and "single-isomer drug development", areas where this compound could play a pivotal role. Computational chemistry studies predicting its molecular docking behavior are also anticipated, addressing frequent queries about "in silico screening of novel scaffolds".